Cas no 1443345-95-6 ((4-Bromophenyl)(3-chloro-4-fluorophenyl)methanol)

• Product Name: (4-Bromophenyl)(3-chloro-4-fluorophenyl)methanol
• CAS No: 1443345-95-6
• MF: C₁₃H₉BrClFO
• MW: 315.565365552902
• CID: 5694117
• PubChem ID: 79021601
• Update Time: 2025-07-23

(4-Bromophenyl)(3-chloro-4-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Bromophenyl)(3-chloro-4-fluorophenyl)methanol
• 4-Bromo-3'-chloro-4'-fluorobenzhydrol
• AKOS017559907
• 1443345-95-6
• (4-bromophenyl)-(3-chloro-4-fluorophenyl)methanol
• α-(4-Bromophenyl)-3-chloro-4-fluorobenzenemethanol

• MDL： MFCD12964478
• Inchi： 1S/C13H9BrClFO/c14-10-4-1-8(2-5-10)13(17)9-3-6-12(16)11(15)7-9/h1-7,13,17H
• InChI Key： XNQQNRRVDRRQRC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC(=C(C=1)Cl)F)O

Computed Properties

• Exact Mass: 313.95093g/mol
• Monoisotopic Mass: 313.95093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (4-Bromophenyl)(3-chloro-4-fluorophenyl)methanol

Introduction to (4-Bromophenyl)(3-chloro-4-fluorophenyl)methanol (CAS No. 1443345-95-6)

(4-Bromophenyl)(3-chloro-4-fluorophenyl)methanol, identified by the CAS number 1443345-95-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural arrangement of bromine, chlorine, and fluorine substituents on a phenyl ring, presents a promising scaffold for the development of novel bioactive molecules.

The structural motif of (4-Bromophenyl)(3-chloro-4-fluorophenyl)methanol incorporates halogen atoms in positions that are strategically important for modulating biological activity. The presence of a bromine atom at the 4-position and chlorine and fluorine atoms at the 3- and 4-positions, respectively, on one phenyl ring, combined with another phenyl ring linked through a methanol group, creates a highly versatile platform for further chemical modification.

In recent years, the pharmaceutical industry has increasingly focused on the development of small-molecule inhibitors targeting various disease pathways. The structural features of (4-Bromophenyl)(3-chloro-4-fluorophenyl)methanol make it an attractive candidate for designing compounds with potential therapeutic applications. Specifically, the halogenated aromatic rings can serve as pharmacophores that interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential to serve as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to explore derivatives that exhibit enhanced binding affinity and selectivity. For instance, the methanol group can be further functionalized through esterification or etherification reactions, expanding the chemical space available for drug discovery.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry due to their ability to engage in multiple non-covalent interactions with biological targets. The electron-withdrawing nature of chlorine and fluorine atoms can influence the electronic properties of the aromatic system, thereby modulating reactivity and binding affinity. This has led to the exploration of (4-Bromophenyl)(3-chloro-4-fluorophenyl)methanol as a precursor in designing molecules with improved pharmacokinetic profiles.

The synthesis of (4-Bromophenyl)(3-chloro-4-fluorophenyl)methanol involves multi-step organic transformations that highlight its synthetic utility. The bromination and chlorination steps are critical in establishing the desired substitution pattern on the phenyl rings. Subsequent functionalization at the methanol group allows for further diversification, enabling access to a wide range of derivatives.

In academic research, this compound has been employed in various studies aimed at understanding structure-activity relationships (SAR) in drug design. Its unique scaffold has provided insights into how specific substituents influence biological activity. For example, computational studies have been conducted to model the interactions between (4-Bromophenyl)(3-chloro-4-fluorophenyl)methanol and target proteins, offering valuable insights into its potential as a lead compound.

The pharmaceutical industry has also shown interest in this compound due to its potential as a building block for drug candidates. Its ability to undergo further modifications makes it a valuable asset in medicinal chemistry libraries. Companies are exploring its use in high-throughput screening (HTS) campaigns to identify novel bioactive molecules.

The chemical properties of (4-Bromophenyl)(3-chloro-4-fluorophenyl)methanol make it suitable for various synthetic applications. Its stability under different reaction conditions allows for flexible synthetic strategies, including cross-coupling reactions that are commonly used in drug development. These reactions can be tailored to introduce additional functional groups or to connect different molecular fragments.

One notable application of this compound is in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The halogenated aromatic system can interact with key residues in kinase active sites, leading to potent inhibition of enzyme activity. Researchers have demonstrated that derivatives of (4-Bromophenyl)(3-chloro-4-fluorophenyl)methanol exhibit promising inhibitory effects on several kinases.

The versatility of this compound is further underscored by its use in designing molecules with improved solubility and metabolic stability. By carefully selecting substituents and functional groups, researchers can optimize pharmacokinetic properties while maintaining biological activity. This approach is essential for developing drug candidates that are both effective and safe.

In conclusion, (4-Bromophenyl)(3-chloro-4-fluorophenyl)methanol (CAS No. 1443345-95-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic utility make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.